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Compound of Interest

Compound Name:
(4-Bromo-2-ethyl-phenyl)-

acetonitrile

Cat. No.: B8613282

Get Quote

(4-Bromo-2-ethyl-phenyl)-acetonitrile belongs to the class of substituted benzyl cyanides.

The presence of the nitrile group (-C≡N) is of primary toxicological concern, as it can be

metabolized to release cyanide ions, which are potent inhibitors of cellular respiration. The

bromo- and ethyl-substituents on the phenyl ring modify the molecule's lipophilicity and

metabolic profile but do not fundamentally alter the primary hazards associated with the nitrile

functional group.

These compounds are valuable intermediates in organic synthesis, particularly in the

pharmaceutical and agrochemical industries.[1][2][3] The nitrile can be hydrolyzed to form a

carboxylic acid or reduced to an amine, while the bromine atom allows for various cross-

coupling reactions to build more complex molecules.[3]

Caption: Chemical structure of (4-Bromo-2-ethyl-phenyl)-acetonitrile.

Hazard Identification and Toxicological Profile
Based on analogous compounds, (4-Bromo-2-ethyl-phenyl)-acetonitrile is anticipated to be

highly toxic if swallowed, in contact with skin, or if inhaled.[4][5][6][7] The primary mechanism of

toxicity is the potential for metabolic release of cyanide.
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Acute Toxicity (Oral, Dermal, Inhalation): Expected to be Category 2 or 3.[4][5][8] Ingestion of

even small quantities may be fatal.[9] Skin absorption is a significant route of exposure, and

contact can lead to systemic toxic effects.[9] Inhalation of dusts or aerosols can be fatal.[8][9]

Skin Corrosion/Irritation: Causes skin irritation.[4][7]

Serious Eye Damage/Irritation: Causes serious eye irritation.[4][7]

Respiratory Irritation: May cause respiratory irritation.[7]

Long-Term Exposure: The toxicological properties have not been thoroughly investigated for

this specific molecule, but chronic exposure to nitriles can pose significant health risks.[6][7]

GHS Hazard Pictograms (Anticipated):

Pictogram Hazard Class

Skull and Crossbones Acute Toxicity (Fatal or Toxic)

Exclamation Mark Skin/Eye Irritation, Respiratory Irritation

Physical and Chemical Properties
The precise physical and chemical properties of (4-Bromo-2-ethyl-phenyl)-acetonitrile are

not documented. However, we can infer likely characteristics from its structural analogues.
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Property Inferred Value/Observation Source (Analogue)

Appearance
White to off-white or pale

brown crystalline solid/mass.
[10][11]

Molecular Formula C₁₀H₁₀BrN -

Molecular Weight 224.10 g/mol -

Melting Point Likely in the range of 40-60 °C. [10][11]

Boiling Point
High; likely >250 °C at

atmospheric pressure.
[11]

Solubility

Insoluble or slightly soluble in

water. Soluble in organic

solvents like methanol,

chloroform, and ethyl acetate.

[10][11]

Stability
Stable under normal storage

conditions.[4]
[4][6]

Flash Point Likely >100 °C. [11]

Safe Handling and Personal Protective Equipment
(PPE)
Given the high acute toxicity, all handling of (4-Bromo-2-ethyl-phenyl)-acetonitrile must be

performed within a certified chemical fume hood.[5][7] A designated area for working with this

compound should be established.

Experimental Workflow for Safe Handling:
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- Nitrile Gloves (double-gloved)

- Chemical Splash Goggles & Face Shield
- Impervious Lab Coat
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Weigh Compound in Fume Hood
(use contained balance or weigh on paper)

Transfer to Reaction Vessel
Using Spatula or Powder Funnel

Decontaminate Glassware and Surfaces
with a suitable decontamination solution

Dispose of Contaminated Materials
(gloves, paper, etc.) in a Labeled

Hazardous Waste Container

End

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A generalized workflow for the safe handling of highly toxic solids.
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Mandatory Personal Protective Equipment (PPE):

Respiratory Protection: For any operations outside of a fume hood or where aerosol

generation is possible, a NIOSH-approved respirator with organic vapor cartridges is

required.[8][12]

Hand Protection: Impervious gloves, such as nitrile, must be worn.[6][8] It is advisable to

double-glove. Gloves must be inspected before use and disposed of properly after handling.

[6]

Eye Protection: Chemical safety goggles and a face shield are mandatory.[6][7][8]

Skin and Body Protection: A lab coat, closed-toe shoes, and long pants are required. For

larger quantities, impervious protective clothing may be necessary.[8]

Storage and Incompatibility
Proper storage is critical to maintaining the stability of the compound and preventing hazardous

reactions.

Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.

[6][8] The storage area should be locked and accessible only to authorized personnel.[5]

Incompatible Materials: Avoid strong oxidizing agents and strong bases.[4] Contact with

strong acids can liberate highly toxic hydrogen cyanide gas.[9]

Accidental Release and First Aid Measures
Emergency Spill Protocol:

Evacuate: Immediately evacuate the area of the spill.

Isolate: Secure the area and prevent entry.

Ventilate: Ensure the area is well-ventilated (if safe to do so).

PPE: Don appropriate PPE, including respiratory protection.
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Containment: For a solid spill, carefully sweep up the material to avoid creating dust and

place it in a suitable, closed container for disposal.[6][7] For a solution, absorb the spill with

an inert material (e.g., sand, vermiculite) and place it in a sealed container.[8]

Decontamination: Clean the spill area thoroughly.

Disposal: Dispose of all contaminated materials as hazardous waste according to local

regulations.[5]

First Aid Procedures:

Inhalation: Immediately move the person to fresh air. If breathing has stopped, provide

artificial respiration. Seek immediate medical attention.[4][6][8]

Skin Contact: Immediately remove all contaminated clothing.[5][8] Wash the affected area

with plenty of soap and water for at least 15 minutes.[4][8] Seek immediate medical

attention.[4][5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids.[4] Remove contact lenses if present and easy to do.[4] Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water.[4][5][8] Never give anything by

mouth to an unconscious person.[6] Seek immediate medical attention.[4][5][6][8]

Note to Physician: Treatment for exposure may be similar to that for cyanide poisoning.

Disposal Considerations
All waste containing (4-Bromo-2-ethyl-phenyl)-acetonitrile must be treated as acutely toxic

hazardous waste. Dispose of surplus and non-recyclable solutions to a licensed disposal

company.[6] Do not allow the material to enter drains or the environment.[13]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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